2-(2-chlorophenoxy)-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-(2-chlorophenoxy)-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C14H11ClN2O4/c15-12-6-1-2-7-13(12)21-9-14(18)16-10-4-3-5-11(8-10)17(19)20/h1-8H,9H2,(H,16,18)
• InChI Key: SMENBJSLVPFSCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)NC2=CC(=CC=C2)[N+](=O)[O-])Cl
• Molecular Formula: C14H11ClN2O4
• Molecular Weight: 306.70 g/mol

Description

2-(2-chlorophenoxy)-N-(3-nitrophenyl)acetamide, also known as Nitrofen, is a chemical compound that has been widely used in scientific research. It belongs to the class of nitrophenylacetamide herbicides and is known for its selective herbicidal activity against broadleaf weeds.

Mechanism of Action

2-(2-chlorophenoxy)-N-(3-nitrophenyl)acetamide works by inhibiting the enzyme protoporphyrinogen oxidase (PPO), which is involved in the biosynthesis of chlorophyll. This leads to the accumulation of protoporphyrin IX, a photosensitizer that generates reactive oxygen species (ROS) in the presence of light. The ROS then damage the photosynthetic machinery of the plant, leading to its death.
Biochemical and Physiological Effects:
2-(2-chlorophenoxy)-N-(3-nitrophenyl)acetamide has been shown to have a range of biochemical and physiological effects on plants. It inhibits the biosynthesis of chlorophyll, leading to a reduction in photosynthetic activity. It also disrupts the electron transport chain and the production of ATP, leading to a decrease in energy production. 2-(2-chlorophenoxy)-N-(3-nitrophenyl)acetamide has also been shown to induce oxidative stress in plants, leading to the accumulation of ROS and the activation of antioxidant defense systems.

Advantages and Limitations for Lab Experiments

2-(2-chlorophenoxy)-N-(3-nitrophenyl)acetamide has several advantages as a tool for studying the effects of herbicides on plants. It is selective for broadleaf weeds, making it useful for studying the physiological and biochemical differences between broadleaf weeds and grasses. It is also relatively inexpensive and easy to obtain. However, 2-(2-chlorophenoxy)-N-(3-nitrophenyl)acetamide has several limitations. It is toxic to humans and animals and must be handled with care. It is also highly persistent in the environment, leading to potential ecological risks.

Future Directions

There are several future directions for research on 2-(2-chlorophenoxy)-N-(3-nitrophenyl)acetamide. One area of interest is the development of new herbicides that target different steps in the biosynthesis of chlorophyll. Another area of interest is the study of the effects of herbicides on soil microbial communities and their role in nutrient cycling. Finally, there is a need for research on the ecological risks of 2-(2-chlorophenoxy)-N-(3-nitrophenyl)acetamide and other herbicides and their impact on non-target organisms.
Conclusion:
In conclusion, 2-(2-chlorophenoxy)-N-(3-nitrophenyl)acetamide is a chemical compound that has been widely used in scientific research for its herbicidal properties. It inhibits the biosynthesis of chlorophyll and disrupts the electron transport chain, leading to a reduction in photosynthetic activity and energy production. 2-(2-chlorophenoxy)-N-(3-nitrophenyl)acetamide has several advantages as a tool for studying the effects of herbicides on plants, but also has several limitations and potential ecological risks. There are several future directions for research on 2-(2-chlorophenoxy)-N-(3-nitrophenyl)acetamide, including the development of new herbicides and the study of their impact on non-target organisms.

Scientific Research Applications

2-(2-chlorophenoxy)-N-(3-nitrophenyl)acetamide has been extensively used in scientific research for its herbicidal properties. It is commonly used as a tool to study the physiological and biochemical effects of herbicides on plants. 2-(2-chlorophenoxy)-N-(3-nitrophenyl)acetamide has been shown to inhibit the growth of broadleaf weeds by interfering with their photosynthetic processes. It has also been used to study the effects of herbicides on the soil microbial community.